Cas no 1803611-92-8 (1-(bromomethyl)-1H-pyrazole hydrobromide)

1-(Bromomethyl)-1H-pyrazole hydrobromide is a versatile brominated pyrazole derivative widely used in organic synthesis and pharmaceutical research. This compound serves as a key alkylating agent due to its reactive bromomethyl group, enabling efficient introduction of the pyrazole moiety into target molecules. The hydrobromide salt form enhances stability and solubility in various reaction conditions. Its high purity (>98%) and well-defined structure make it particularly valuable for constructing heterocyclic compounds, especially in medicinal chemistry for developing bioactive molecules. The compound's crystalline nature facilitates handling and characterization. It finds applications in nucleoside modifications, ligand synthesis, and as a building block for more complex pyrazole-containing structures. The dual functionality of both the pyrazole ring and bromomethyl group allows for diverse chemical transformations.

1-(bromomethyl)-1H-pyrazole hydrobromide structure

1803611-92-8 structure

Product Name:1-(bromomethyl)-1H-pyrazole hydrobromide

CAS No:1803611-92-8

MF:C₄H₆Br₂N₂

MW:241.911839008331

MDL:MFCD28348157

CID:4618353

PubChem ID:112756463

Update Time:2025-07-02

1-(bromomethyl)-1H-pyrazole hydrobromide Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-1H-pyrazole Hydrobromide
- 1-(bromomethyl)-1H-pyrazole hydrobromide
- MDL： MFCD28348157
- Inchi： 1S/C4H5BrN2.BrH/c5-4-7-3-1-2-6-7;/h1-3H,4H2;1H
- InChI Key： SHHQYFDMWWOMJZ-UHFFFAOYSA-N
- SMILES： C(N1N=CC=C1)Br.Br

1-(bromomethyl)-1H-pyrazole hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B870245-10mg	1-(Bromomethyl)-1H-pyrazole Hydrobromide	1803611-92-8		10mg	$ 70.00	2022-06-06
TRC	B870245-50mg	1-(Bromomethyl)-1H-pyrazole Hydrobromide	1803611-92-8		50mg	$ 250.00	2022-06-06
TRC	B870245-100mg	1-(Bromomethyl)-1H-pyrazole Hydrobromide	1803611-92-8		100mg	$ 365.00	2022-06-06
Chemenu	CM425272-100mg	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%+	100mg	$381	2023-01-03
Chemenu	CM425272-250mg	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%+	250mg	$535	2023-01-03
Chemenu	CM425272-500mg	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%+	500mg	$826	2023-01-03
Enamine	EN300-202780-0.05g	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-202780-0.1g	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-202780-0.25g	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-202780-0.5g	1-(bromomethyl)-1H-pyrazole hydrobromide	1803611-92-8	95%	0.5g	$758.0	2023-09-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(bromomethyl)-1H-pyrazole hydrobromide

Comprehensive Overview of 1-(Bromomethyl)-1H-pyrazole Hydrobromide (CAS No. 1803611-92-8)

1-(Bromomethyl)-1H-pyrazole hydrobromide (CAS No. 1803611-92-8) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring substituted with a bromomethyl group, makes it a valuable intermediate in organic synthesis. Researchers increasingly focus on this compound due to its role in developing bioactive molecules, particularly in kinase inhibitor design and crop protection agents.

The growing demand for 1-(bromomethyl)-1H-pyrazole derivatives aligns with trends in precision medicine and sustainable agriculture. Recent publications highlight its application in creating EGFR inhibitors for oncology research, addressing frequent search queries like "pyrazole-based cancer drugs" or "bromomethyl heterocycle applications." The compound's dual functional groups enable diverse cross-coupling reactions, a topic ranking high in organic chemistry forums.

From a synthetic chemistry perspective, the hydrobromide salt form (CAS 1803611-92-8) offers improved stability compared to free bases, answering common industrial concerns about compound shelf life. Analytical data shows >98% purity in commercial batches, meeting stringent requirements for high-throughput screening libraries. This aligns with pharmaceutical industry searches for "reliable pyrazole building blocks."

Environmental considerations drive innovation in green chemistry applications of this reagent. Recent patents describe solvent-free methods for its incorporation into biodegradable polymers, responding to trending searches about "eco-friendly bromomethyl compounds." The compound's crystal structure has been characterized by XRD, providing valuable data for computational chemists investigating "molecular docking with bromomethyl pyrazoles."

Quality control protocols for CAS 1803611-92-8 emphasize HPLC-UV validation and residual solvent analysis, addressing frequent buyer inquiries about analytical certificates. Storage recommendations (-20°C under argon) reflect best practices for moisture-sensitive reagents, a key concern in organic synthesis laboratories worldwide.

Emerging applications include its use in PET radiotracer development, where the bromomethyl group serves as a precursor for radiofluorination. This connects to rising search volumes for "pyrazole imaging agents" in medical diagnostics. The compound's structure-activity relationship (SAR) studies feature prominently in recent Journal of Medicinal Chemistry publications.

Supply chain analytics indicate growing procurement of 1-(bromomethyl)-1H-pyrazole hydrobromide by CDMO facilities, particularly in Asia-Pacific regions. This correlates with increased searches for "GMP-grade pyrazole intermediates" and "scale-up synthesis of bromomethyl compounds." Technical bulletins recommend inert atmosphere processing for large-scale reactions.

Comparative studies with similar N-heterocyclic bromomethyl compounds demonstrate superior reactivity in N-alkylation reactions, making CAS 1803611-92-8 preferred for parallel synthesis workflows. These findings address frequent research questions about "optimizing pyrazole functionalization."

In material science, the compound's thermal stability (decomposition point 218°C) enables applications in high-performance polymers, responding to industrial queries about "heat-resistant heterocyclic monomers." Safety data sheets emphasize standard laboratory handling precautions without requiring specialized containment.

The future outlook for 1-(bromomethyl)-1H-pyrazole hydrobromide remains strong, with projected 6.8% CAGR in research applications through 2030. This growth reflects broader trends in targeted drug discovery and smart agrochemicals, positioning CAS 1803611-92-8 as a key enabler of next-generation small molecule therapeutics and crop science innovations.